Cas no 1039356-94-9 (Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester)

• Product Name: Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester
• CAS No: 1039356-94-9
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 1139609
• PubChem ID: 14377419
• Update Time: 2025-07-20

Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3,3-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Methyl 2-amino-3,3,3-trifluoropropanoate,N-BOC protected
• 3,3,3-trifluoroalanine methyl ester, n-boc protected
• dl-N-Boc-3,3,3-trifluoroalanine methyl ester
• SBB101849
• PC5208
• AGN-PC-0018A2
• methyl 2-[(tert-butoxycarbonyl)amino]-3,3,3-trifluoropropanoate
• methyl 2-[(tert-butoxy)carbonylamino]-3,3,3-trifluoropropanoate
• methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoroalaninate
• dl-n-boc-3,3,3-trifluoroalanine, methyl ester
• 2-tert-butoxycarbonylamino-3,3,3-trifluoro-propionic acid methyl ester
• Methyl 2-amino-3,3,3-trifluoropropanoate,N-BOC protected; 3,3,3-trifluoroalanine methyl ester, n-boc protected; dl-N-Boc-3,3,3-trifluoroalanine methyl ester; SBB101849; PC5208; AGN-PC-0018A2; methyl 2-[(tert-butoxycarbonyl)amino]-3,3,3-trifluoropropanoate; methyl 2-[(tert-butoxy)carbonylamino]-3,3,3-trifluoropropanoate; methyl N-(tert-butoxycarbonyl)-3,3,3-trifluoroalaninate; dl-n-boc-3,3,3-trifluoroalanine, methyl ester; 2-tert-butoxyc
• Dl-N-Boc-3,3,3-Trifluoroalanine,MethylEster
• (R)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3,3-trifluoropropanoate
• DTXSID40559567
• SCHEMBL1370647
• EN300-345198
• SB48025
• 1039356-94-9
• Methyl 2-((tert-butoxycarbonyl)amino)-3,3,3-trifluoropropanoate
• 3,3,3-Trifluoroalanine methyl ester, N-BOC protected (Boc-DL-Ala(F3)-OMe)
• tert-butyl 1-methoxycarbonyl-2,2,2-trifluoroethylcarbamate
• 1262414-99-2
• N-BOC-3,3,3-TRIFLUOROALANINE METHYL ESTER
• methyl 2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoate
• AT32697
• MFCD08064051
• Z1505709998
• CS-0246859
• Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester

• MDL： MFCD08064051
• Inchi： 1S/C9H14F3NO4/c1-8(2,3)17-7(15)13-5(6(14)16-4)9(10,11)12/h5H,1-4H3,(H,13,15)
• InChI Key： ABVSNZKOIMDOKW-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 257.08749241g/mol
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester

Comprehensive Guide to Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester (CAS No. 1039356-94-9)

Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester (CAS No. 1039356-94-9) is a specialized fluorinated amino acid derivative widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. This compound belongs to the class of Boc-protected amino acid esters, which are pivotal intermediates in peptide synthesis and drug discovery. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable building block for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester has surged due to their unique physicochemical properties. Researchers are increasingly exploring their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges in targeted protein degradation and kinase inhibition. The compound’s CAS No. 1039356-94-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge chemical synthesis.

The synthesis of Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester involves multi-step organic reactions, including Boc protection and esterification. Its stereochemical purity (DL-form) is critical for applications requiring racemic mixtures, such as high-throughput screening of enantioselective catalysts. The compound’s methyl ester moiety facilitates further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From an industrial perspective, Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and improve atom economy, responding to regulatory pressures and environmental concerns. Its compatibility with flow chemistry techniques further enhances its appeal for scalable production.

In the context of AI-driven drug discovery, this compound is often referenced in virtual screening libraries due to its privileged scaffold characteristics. Computational chemists leverage its 3D structural features to predict binding affinities and optimize lead compounds. The integration of machine learning models with experimental data has accelerated the identification of novel applications for CAS No. 1039356-94-9.

For analytical chemists, the characterization of Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure batch-to-batch consistency and validate its use in GMP-compliant processes. The compound’s stability under ambient conditions simplifies storage and handling, reducing logistical challenges.

Looking ahead, the versatility of Dl-N-Boc-3,3,3-Trifluoroalanine Methyl Ester positions it as a key player in emerging fields like bioconjugation and antibody-drug conjugates (ADCs). Its ability to incorporate fluorine atoms into biomolecules opens new avenues for improving pharmacokinetic profiles. As the scientific community continues to explore its potential, CAS No. 1039356-94-9 remains a focal point for innovation in medicinal chemistry.